Cas no 2375274-44-3 (2H-Pyran-4-amine, tetrahydro-N,4-dimethyl-, hydrochloride (1:1))

• Product Name: 2H-Pyran-4-amine, tetrahydro-N,4-dimethyl-, hydrochloride (1:1)
• CAS No: 2375274-44-3
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 6415874
• PubChem ID: 145867425
• Update Time: 2025-06-08

2H-Pyran-4-amine, tetrahydro-N,4-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• N,4-Dimethyloxan-4-amine;hydrochloride
• 2375274-44-3
• Z3813478225
• EN300-7437738
• N,4-dimethyloxan-4-amine hydrochloride
• 2H-Pyran-4-amine, tetrahydro-N,4-dimethyl-, hydrochloride (1:1)

• Inchi： 1S/C7H15NO.ClH/c1-7(8-2)3-5-9-6-4-7;/h8H,3-6H2,1-2H3;1H
• InChI Key： ZFRVXJFYGVLLSA-UHFFFAOYSA-N
• SMILES： N(C1(CCOCC1)C)C.Cl

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 86.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2H-Pyran-4-amine, tetrahydro-N,4-dimethyl-, hydrochloride (1:1)

Introduction to 2H-Pyran-4-amine, tetrahydro-N,4-dimethyl-, hydrochloride (1:1) and Its Significance in Modern Chemical Research

The compound with the CAS number 2375274-44-3, known as 2H-Pyran-4-amine, tetrahydro-N,4-dimethyl-, hydrochloride (1:1), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This tetrahydro derivative of pyran-4-amine features a unique structural framework that has garnered significant attention due to its potential applications in drug discovery and synthetic chemistry. The presence of N,4-dimethyl substitution and the hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of heterocyclic compounds, particularly those derived from pyran scaffolds. These structures are not only biologically relevant but also exhibit remarkable chemical versatility. The 2H-Pyran-4-amine, tetrahydro-N,4-dimethyl-, hydrochloride (1:1) molecule is no exception. Its ability to serve as a precursor for various pharmacophores has made it a subject of intense interest among researchers aiming to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the pyran ring with specific functional groups, researchers can fine-tune the binding properties of their inhibitors to target specific kinases with high affinity. The N,4-dimethyl substitution pattern in 2H-Pyran-4-amine, tetrahydro-N,4-dimethyl-, hydrochloride (1:1) provides a stable scaffold that can be further functionalized to create potent and selective kinase inhibitors.

Recent studies have highlighted the compound's utility in the development of inhibitors for tyrosine kinases. These kinases are particularly relevant in oncology due to their involvement in tumor growth and progression. Researchers have demonstrated that derivatives of 2H-Pyran-4-amine, tetrahydro-N,4-dimethyl-, hydrochloride (1:1) can be designed to interact with specific pockets on the kinase active site, thereby inhibiting their activity. This approach has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical use.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, making it more suitable for in vitro and in vivo studies. Solubility is a critical factor in drug development, as it affects absorption, distribution, metabolism, and excretion (ADME) profiles. The hydrochloride salt improves solubility while maintaining the integrity of the active moiety, allowing for more efficient delivery systems and formulations.

Another area where 2H-Pyran-4-amine, tetrahydro-N,4-dimethyl-, hydrochloride (1:1) has shown promise is in the synthesis of G-protein coupled receptor (GPCR) modulators. GPCRs are membrane receptors that play a vital role in cellular communication by responding to external stimuli and triggering intracellular signaling cascades. Many drugs on the market target GPCRs to treat conditions such as hypertension, depression, and diabetes. The structural features of this compound make it an excellent candidate for designing ligands that can modulate GPCR activity either by activating or inhibiting them.

The versatility of 2H-Pyran-4-amine, tetrahydro-N,4-dimethyl-, hydrochloride (1:1) extends beyond its role as a building block for kinase inhibitors and GPCR modulators. It has also been explored as a precursor for antiviral agents. Viruses often rely on host cell machinery for replication, and inhibiting viral enzymes or receptors can disrupt their life cycle. Researchers have utilized derivatives of this compound to develop inhibitors targeting viral proteases and polymerases. These efforts have contributed to the discovery of novel antiviral drugs that offer hope against emerging viral threats.

In conclusion,2H-Pyran-4-amine, tetrahydro-N, 4-dimethyl, hydrochloride (1:1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules targeting various disease pathways. As research continues to uncover new applications for this compound,CAS no 2375274-44-3 will undoubtedly remain at the forefront of medicinal chemistry innovation.